Cas no 1277170-99-6 (6,6-Dibromoindigo)

• Product Name: 6,6-Dibromoindigo
• CAS No: 1277170-99-6
• MF: C₁₆H₈Br₂N₂O₂
• MW: 420.054922103882
• CID: 5688753
• PubChem ID: 177057
• Update Time: 2025-06-15

6,6-Dibromoindigo Chemical and Physical Properties

Names and Identifiers

• 6,6-Dibromoindigo
• (2E)-6-Bromo-2-(6-bromo-1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,2-dihydro-3H-indol-3-one
• 3H-Indol-3-one, 6-bromo-2-(6-bromo-1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,2-dihydro-
• (2E)-6-Bromo-2-(6-bromo-3-oxo-1,3-dihydro-2H-indol-2-ylidene)-1,2-dihydro-3H-indol-3-one
• SCHEMBL11920847
• 2O3DDL8TAF
• AKOS004906821
• DTXSID301124185
• CHEBI:80914
• Q5180360
• Tyrian purple
• C17084
• 6,6'-Dibromo-[2,2'-biindolinylidene]-3,3'-dione
• AKOS030241688
• 3H-Indol-3-one, 6-bromo-2-(6-bromo-1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,2-dihydro-, (2E)-
• 6,6-Dibromoindigo [mi]
• BCP23747
• pourpre
• UNII-2O3DDL8TAF
• 3H-Indol-3-one,6-bromo-2-(6-bromo-1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,2-dihydro-
• 1277170-99-6
• C.I. Natural Violet 1
• 6-bromo-2-(6-bromo-3-hydroxy-1H-indol-2-yl)indol-3-one
• MFCD01081325
• 6,6'-Dibromoindigotin
• C.I. 75800
• Indigoin, 6,6'-dibromo-
• (E)-6,6'-Dibromo-[2,2'-biindolinylidene]-3,3'-dione
• 6,6'-Dibromindigo
• 6,6'-Dibromoindigo
• 19201-53-7
• DTXSID801314818
• G71992
• UOZOCOQLYQNHII-UHFFFAOYSA-N
• ZVAPIIDBWWULJN-UHFFFAOYSA-N
• 6,6a(2)-Dibromoindigo

• MDL： MFCD01081325
• Inchi： 1S/C16H8Br2N2O2/c17-7-1-3-9-11(5-7)19-13(15(9)21)14-16(22)10-4-2-8(18)6-12(10)20-14/h1-6,19,21H
• InChI Key： UOZOCOQLYQNHII-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=C(C3C(C4C=CC(=CC=4N=3)Br)=O)NC=2C=1)O

Computed Properties

• Exact Mass: 419.893
• Monoisotopic Mass: 417.895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Density: 1.932
• Boiling Point: 486°Cat760mmHg
• Flash Point: 247.7°C
• Refractive Index: 1.739
• PSA: 58.20000
• LogP: 4.61580

6,6-Dibromoindigo Security Information

• Storage Condition：Cold storage

Additional information on 6,6-Dibromoindigo

Comprehensive Overview of 6,6-Dibromoindigo (CAS No. 1277170-99-6): Properties, Applications, and Industry Insights

6,6-Dibromoindigo (CAS No. 1277170-99-6) is a brominated derivative of indigo, a historically significant dye known for its vibrant blue hue. This compound has garnered attention in both academic and industrial circles due to its unique chemical structure and potential applications. With the growing demand for specialized dyes and pigments in textiles, cosmetics, and advanced materials, 6,6-Dibromoindigo stands out as a subject of research for its enhanced stability and colorfastness compared to traditional indigo derivatives.

The molecular formula of 6,6-Dibromoindigo includes two bromine atoms strategically positioned on the indigo backbone, which significantly alters its optical and chemical properties. Researchers have explored its use in organic electronics, such as dye-sensitized solar cells (DSSCs), where its ability to absorb specific wavelengths of light could improve energy conversion efficiency. Additionally, its potential as a photostable dye has made it a candidate for high-performance coatings and sustainable textile dyeing processes, aligning with the global push toward eco-friendly manufacturing.

In recent years, the search for alternative indigo derivatives has intensified, driven by consumer demand for non-toxic colorants and regulatory pressures on synthetic dyes. 6,6-Dibromoindigo addresses some of these concerns, as studies suggest it exhibits lower environmental persistence than certain halogenated compounds. Its synthesis, however, requires precise control to minimize byproducts, a topic frequently queried in academic forums and chemical synthesis databases.

From an industrial perspective, 6,6-Dibromoindigo is often compared to other brominated dyes, such as Tyrian purple, a ancient dye derived from mollusks. Modern applications leverage its chromophoric strength in niche markets, including art conservation and specialty inks. Notably, its compatibility with biodegradable polymers has sparked interest in sustainable packaging solutions, a hot topic in circular economy discussions.

For researchers, the compound’s spectral properties (e.g., absorption maxima near 600 nm) are critical for designing light-harvesting materials. Questions about its solubility in organic solvents and thermal degradation profile are common in patent filings and material science publications. Meanwhile, manufacturers emphasize scalable synthesis routes, as reflected in queries about cost-effective bromination methods for indigo precursors.

In summary, 6,6-Dibromoindigo (CAS No. 1277170-99-6) bridges historical dye chemistry and cutting-edge material science. Its versatility in high-tech applications and alignment with green chemistry principles ensure its relevance in ongoing scientific and industrial advancements. As innovation continues, this compound may unlock new possibilities in smart textiles, renewable energy, and beyond.